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Compound of Interest

Compound Name: Decanoic anhydride

Cat. No.: B1670081

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for decanoic anhydride. The information is intended to supplement standard
Safety Data Sheets (SDS) and provide a deeper understanding for professionals working with
this chemical in a research and development setting. All guantitative data has been
summarized into tables for clarity and ease of comparison. Additionally, a logical workflow for
the safe handling of decanoic anhydride is presented visually.

Chemical and Physical Properties

Decanoic anhydride, also known as capric anhydride, is a fatty acid anhydride used in various
chemical syntheses.[1] Understanding its physical and chemical properties is fundamental to its

safe handling and use.
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Property Value Source

Molecular Formula C20H3803 [2]

Molecular Weight 326.5 g/mol [2]

CAS Number 2082-76-0 [2]

Appearance White s.olic.l or colorless to light 3]
yellow liquid

Melting Point 24-25 °C (lit.)

Boiling Point 125-140 °C / 0.05 mmHg (lit.)

Density 0.886 g/mL at 25 °C (lit.)

Flash Point > 110 °C (> 230 °F)

Solubility Soluble in chloroform.

Insoluble in water.

Hazard Identification and GHS Classification

Decanoic anhydride is classified as a corrosive substance. Direct contact can cause severe
skin burns and serious eye damage. It is crucial to understand the associated hazards to
implement appropriate safety measures.

GHS . Hazard
Hazard Class Category ) Signal Word
Pictogram Statement
) H314: Causes
Skin )
severe skin
Corrosion/Irritatio  1B/1C Danger
burns and eye
n
damage.
Serious Eye H318: Causes
Damage/Eye 1 Danger serious eye
Irritation damage.
Source:
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Exposure Controls and Personal Protection

To minimize exposure and ensure personal safety, a combination of engineering controls and
personal protective equipment (PPE) is mandatory when handling decanoic anhydride.

Engineering Controls

« Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood.

o Eyewash Stations and Safety Showers: Facilities must be equipped with readily accessible
eyewash stations and safety showers.

Personal Protective Equipment (PPE)

Protection Type Specification Source

) Chemical safety goggles or a
Eye/Face Protection )
face shield.

Chemical-resistant gloves
) ] (e.g., nitrile) and protective
Skin Protection ) )
clothing to prevent skin

contact.

If ventilation is inadequate, a
Respiratory Protection NIOSH/MSHA-approved

respirator should be used.

Safe Handling and Storage Procedures

Proper handling and storage are critical to preventing accidents and ensuring the stability of
decanoic anhydride.

Handling

e Avoid contact with skin, eyes, and clothing.

e Do not breathe dust, vapor, mist, or gas.
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o Keep the container tightly closed when not in use.
e Prevent contact with water and moisture, as it is moisture-sensitive.
e Use only in a chemical fume hood.

o Contaminated clothing should be removed and washed before reuse; contaminated shoes
should be discarded.

Storage

e Store in a cool, dry place away from incompatible materials.
o Keep containers tightly closed in a well-ventilated area.

o Store in a designated corrosives area.

First Aid and Emergency Procedures

In the event of exposure or an accident, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures Source

Immediately flush eyes with

plenty of water for at least 30
Eye Contact minutes, holding eyelids open.

Seek immediate medical

attention.

Immediately flush skin with
plenty of water for at least 15
) minutes while removing
Skin Contact ) )
contaminated clothing and
shoes. Seek immediate

medical attention.

Do not induce vomiting. If the
victim is conscious and alert,
give 2-4 cupfuls of milk or
Ingestion water. Never give anything by
mouth to an unconscious
person. Seek immediate

medical attention.

Remove from exposure to
fresh air immediately. If
breathing is difficult, give
Inhalation oxygen. If breathing has
ceased, apply artificial
respiration. Seek immediate

medical attention.

Fire Fighting Measures

o Extinguishing Media: Use foam, dry chemical, or carbon dioxide. Do not use water directly
on the container as it can react.

» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.
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Accidental Release Measures

o Spill Cleanup: Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place
it in a suitable container for disposal.

e Ventilation: Ensure adequate ventilation in the area of the spill.

e Personal Precautions: Wear appropriate personal protective equipment as outlined in
Section 3.2.

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of decanoic
anhydride in a laboratory setting.
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Caption: Safe handling workflow for decanoic anhydride.
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Disposal Considerations

Waste disposal should be conducted in accordance with all applicable federal, state, and local
environmental regulations. Contact a licensed professional waste disposal service to dispose of
this material.

Disclaimer: This guide is intended for informational purposes only and does not supersede any
official Safety Data Sheet or institutional safety protocols. Always consult the most current SDS
for decanoic anhydride from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Decanoic Anhydride: A Technical Guide to Safe
Handling for Research and Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670081#decanoic-anhydride-safety-data-sheet-sds-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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